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2-Hydroxy-3-(morpholin-4-

yl)propanoic acid

Cat. No.: B13252725

Get Quote

3-(4-Morpholinyl)-2-Hydroxypropanoic Acid: Comprehensive Molecular Weight Profiling and

Structural Characterization

Executive Summary
In modern pharmaceutical development, bifunctional scaffolds play a critical role in the

synthesis of targeted therapeutics. 3-(4-morpholinyl)-2-hydroxypropanoic acid (also known as

2-hydroxy-3-morpholinopropanoic acid) is a highly versatile building block, combining the

robust, privileged scaffold of a morpholine ring with the tunable reactivity of an α-hydroxy

carboxylic acid.

As a Senior Application Scientist, establishing the precise molecular weight and structural

identity of this compound is not merely a quality control exercise—it is a regulatory prerequisite.

This whitepaper provides an in-depth technical guide to the molecular weight profiling,

physicochemical properties, and high-resolution mass spectrometry (HRMS) workflows

required to characterize this molecule and its hydrochloride salt (CAS 1803582-08-2) [1].
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The structural duality of 3-(4-morpholinyl)-2-hydroxypropanoic acid dictates its physicochemical

behavior. The morpholine nitrogen acts as a weak base (pKa ~8.3), while the carboxylic acid

acts as a weak acid (pKa ~3.8), rendering the molecule zwitterionic at physiological pH.

Because the free acid can be hygroscopic and difficult to handle, it is most frequently

synthesized and utilized as a hydrochloride salt.

Understanding the exact isotopic mass is critical for HRMS identification. The presence of the

chlorine isotope (

Cl and

Cl) in the salt form provides a distinct isotopic signature, though the salt dissociates entirely in
solution during electrospray ionization (ESI).

Table 1: Physicochemical and Molecular Weight Profile

Property Free Acid Hydrochloride Salt

IUPAC Name
2-hydroxy-3-(morpholin-4-

yl)propanoic acid

2-hydroxy-3-(morpholin-4-

yl)propanoic acid

hydrochloride

CAS Number N/A 1803582-08-2

Molecular Formula C₇H₁₃NO₄ C₇H₁₄ClNO₄

Average Molecular Weight 175.18 g/mol 211.64 g/mol

Monoisotopic Mass 175.0845 Da 211.0611 Da

[M+H]⁺ Exact Mass 176.0917 Da 176.0917 Da (Salt dissociates)

Analytical Methodology: High-Resolution Mass
Spectrometry
To comply with ICH Q6A guidelines for the structural elucidation of drug substances [2], the

molecular weight must be verified using orthogonal, self-validating analytical techniques.

HRMS (via Time-of-Flight or Orbitrap analyzers) is the gold standard.
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The following step-by-step protocol is designed not just to detect the molecule, but to optimize

ionization efficiency by exploiting its inherent chemical properties.

Step-by-Step UHPLC-HRMS Protocol
Step 1: Matrix Preparation and Calibration

Action: Dissolve the analyte in a diluent of 90:10 Water:Acetonitrile containing 0.1% Formic

Acid (FA).

Causality: Formic acid lowers the pH of the solution well below the pKa of the morpholine

nitrogen. This forces the equilibrium toward the fully protonated state, ensuring maximum ion

yield during ESI+ ionization.

Validation: Infuse a lock-mass calibrant (e.g., Leucine Enkephalin, m/z 556.2771)

continuously via a reference sprayer. This provides real-time mass axis correction, ensuring

the mass error remains strictly < 5 ppm.

Step 2: Chromatographic Separation

Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 100 mm). Run a gradient

from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 10 minutes.

Causality: The polar nature of the hydroxypropanoic acid moiety means the molecule will

elute early. The C18 stationary phase, combined with the acidic mobile phase, suppresses

secondary interactions with residual silanols, preventing peak tailing.

Step 3: ESI+ HRMS Acquisition

Action: Set the capillary voltage to 3.0 kV, desolvation temperature to 350°C, and acquire

data in positive ion mode (ESI+) with a resolution setting of >70,000 (at m/z 200).

Causality: The high desolvation temperature provides the thermal energy required to

evaporate the aqueous droplets, while the 3.0 kV potential maintains a stable Taylor cone,

preventing signal fluctuation.
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Figure 1: UHPLC-HRMS workflow for molecular weight verification of 3-(4-morpholinyl)-2-

hydroxypropanoic acid.

Mechanistic Fragmentation Dynamics
Confirming the molecular weight via the intact precursor ion (m/z 176.0917) is only the first

step. To satisfy rigorous structural characterization requirements, we must analyze the

Collision-Induced Dissociation (CID) pathways in MS/MS mode [3].

When subjected to normalized collision energy (NCE ~25-35 eV), 3-(4-morpholinyl)-2-

hydroxypropanoic acid undergoes predictable, thermodynamically driven fragmentation:

Dehydration (-18.01 Da): The most labile group is the secondary hydroxyl group on the

propanoic acid chain. Loss of H₂O generates a stabilized, conjugated product ion at m/z

158.0811.
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Decarboxylation/Formic Acid Loss (-46.01 Da): The carboxylic acid terminus can undergo

cleavage, expelling HCOOH to yield an ion at m/z 130.0862.

Morpholine Ring Cleavage: The morpholine heterocycle is robust, but under higher collision

energies, it undergoes ring opening and fragmentation, yielding a characteristic protonated

morpholine fragment at m/z 88.0756.
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Figure 2: Proposed ESI-MS/MS fragmentation pathway for 3-(4-morpholinyl)-2-

hydroxypropanoic acid.

Regulatory Compliance and Impurity Profiling
In drug development, proving what a substance is must be accompanied by proving what it is

not. Under ICH Q6A, the molecular weight profiling workflow must be capable of detecting

process-related impurities.

For 3-(4-morpholinyl)-2-hydroxypropanoic acid, the synthesis typically involves the nucleophilic

attack of morpholine on an epoxide or a halogenated propanoic acid derivative. Therefore, the

HRMS method must be self-validating by monitoring for:

Unreacted Morpholine: Exact mass m/z 88.0757 [M+H]⁺.

Dimerization Products: Potential esterification between the carboxylic acid of one molecule

and the hydroxyl group of another, yielding an impurity at m/z 333.1656 [M+H]⁺.

By utilizing the exact mass capabilities of the Orbitrap or TOF analyzer, these impurities can be

distinguished from the main API peak even if they co-elute chromatographically, ensuring

absolute confidence in the material's purity and molecular weight.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13252725?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

